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Compound of Interest

Compound Name: CHAPSO

Cat. No.: B1662381

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 3-[(3-Cholamidopropyl)dimethylammonio]-2-hydroxy-1-propanesulfonate (CHAPSO),
a zwitterionic detergent commonly used for solubilizing membrane proteins. Following these
procedures will help minimize risks and ensure proper disposal.

Personal Protective Equipment (PPE)

When handling CHAPSO, it is crucial to use appropriate personal protective equipment to
prevent exposure. The recommended PPE includes:

o Eye and Face Protection: Wear chemical safety goggles or eyeglasses that comply with
OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard
EN166.[1]

o Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing.[1]
[2] Nitrile rubber gloves are a suitable option.[3]

» Respiratory Protection: Under normal conditions of use, respiratory protection is not
required.[2] However, if workplace conditions warrant respirator use, a program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149
must be followed.[1]

Chemical and Physical Properties
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Understanding the properties of CHAPSO is fundamental to its safe handling.

Property Value

Molecular Formula C32H58N20sS[4][5]
Molecular Weight 630.88 g/mol [4][6]
Appearance White powder/solid
Melting Point 184 - 186 °C

Solubility in Water 10 mg/mL at 20°C[3][4]
Critical Micelle Concentration (CMC) 8 mM[5][7][8]

Cloud Point 90°C[6][8]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Handling:

Avoid Contact: Do not get CHAPSO in your eyes, on your skin, or on your clothing.[2]

Ventilation: Use only under a chemical fume hood to ensure adequate ventilation.[2]
Eyewash stations and safety showers should be readily accessible.[2]

Prevent Dust Formation: Avoid creating dust when handling the solid form.[2]

Hygiene: Wash your face, hands, and any exposed skin thoroughly after handling.[2]
Storage:

o Store in a cool, dry, and well-ventilated place.[3]

o Keep the container tightly closed.[2][3]

e Incompatible materials to avoid include strong oxidizing agents and acids.[2]
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Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for several minutes. If you are wearing contact
lenses, remove them if it is easy to do so. Continue rinsing.[2]

o Skin Contact: Wash the affected area with plenty of soap and water.[2]

 Inhalation: Move the victim to fresh air and keep them in a position that is comfortable for
breathing.[2]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[2]

Disposal Plan

Proper disposal of CHAPSO and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Disposal: Dispose of the contents and container to an approved waste disposal plant.

[2]

e Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[9] Do not allow wash water from cleaning equipment to enter drains.[9]

Experimental Workflow: Safe Handling and Disposal
of CHAPSO

The following diagram outlines the logical steps for the safe handling and disposal of CHAPSO
in a laboratory setting.
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CHAPSO Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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